Cas no 1507885-62-2 (Methyl 3-amino-3-ethylheptanoate)

• Product Name: Methyl 3-amino-3-ethylheptanoate
• CAS No: 1507885-62-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD23782284
• CID: 5603840
• PubChem ID: 79848989
• Update Time: 2023-09-01

Methyl 3-amino-3-ethylheptanoate Chemical and Physical Properties

Names and Identifiers

• AKOS018407787
• EN300-1284795
• CS-0297370
• Methyl 3-amino-3-ethylheptanoate
• 1507885-62-2
• Heptanoic acid, 3-amino-3-ethyl-, methyl ester

• MDL： MFCD23782284
• Inchi： 1S/C10H21NO2/c1-4-6-7-10(11,5-2)8-9(12)13-3/h4-8,11H2,1-3H3
• InChI Key： IEJSVLIQPFTMHV-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC)(CCCC)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±23.0 °C(Predicted)
• pka: 8.95±0.25(Predicted)